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Compound of Interest

Compound Name: 2-Piperidinonicotinaldehyde

Cat. No.: B1334617 Get Quote

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 2-Piperidinonicotinaldehyde in a laboratory setting. It is intended

for researchers, scientists, and drug development professionals to ensure the safe and

compliant use of this chemical.

Physicochemical and Safety Data
A summary of key quantitative data for 2-Piperidinonicotinaldehyde is presented below for

easy reference and comparison.

Property Value

Molecular Formula C11H14N2O

Molecular Weight 190.24 g/mol

CAS Number 34595-22-7

Source: ChemicalBook Safety Data Sheet[1]

Hazard Identification and Personal Protective Equipment
(PPE)
2-Piperidinonicotinaldehyde requires careful handling due to its potential hazards. Adherence

to proper PPE protocols is mandatory to minimize exposure risks.
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Potential Hazards:

May be harmful if swallowed, inhaled, or absorbed through the skin.

Causes skin, eye, and respiratory tract irritation.[1][2][3]

Recommended Personal Protective Equipment (PPE):

PPE Category Recommended Equipment

Eye/Face Protection
Chemical safety goggles or a full-face shield.[2]

[3][4]

Skin Protection

Chemical-impermeable gloves (e.g., nitrile

rubber), a flame-resistant lab coat, and full-

length pants.[1][2][4][5]

Respiratory Protection

A NIOSH-approved respirator is recommended,

especially in poorly ventilated areas or when

dust/aerosols may be generated.[2][3]

Footwear
Closed-toe shoes made of a material impervious

to chemicals.[4]

Operational and Disposal Plans
A systematic approach to handling 2-Piperidinonicotinaldehyde from receipt to disposal is

critical for laboratory safety.

Experimental Workflow
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Caption: Workflow for the safe handling of 2-Piperidinonicotinaldehyde.
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Experimental Protocols
1. Preparation:

Don Appropriate PPE: Before handling the compound, put on all required personal protective

equipment as detailed in the table above.

Work in a Fume Hood: All handling of 2-Piperidinonicotinaldehyde should be conducted in

a certified chemical fume hood to minimize inhalation exposure.[2]

Prepare Equipment: Ensure all necessary laboratory equipment is clean, dry, and readily

accessible.

2. Handling:

Weighing: Carefully weigh the desired amount of the compound on a tared weigh boat inside

the fume hood.

Dissolving: Add the compound to the appropriate solvent in a suitable reaction vessel.

Reaction: Conduct the experiment, maintaining awareness of the reaction conditions and

potential hazards.

3. Cleanup and Disposal:

Decontamination: Decontaminate all glassware and equipment that came into contact with

the chemical using an appropriate solvent.

Waste Segregation: Segregate all waste materials (solid and liquid) containing 2-
Piperidinonicotinaldehyde into clearly labeled, sealed containers.[2]

Disposal: Dispose of chemical waste in accordance with all local, state, and federal

regulations. Do not discharge into the environment.[1]

Emergency Procedures
Immediate and appropriate action is crucial in the event of accidental exposure.
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek immediate

medical attention.[1][6]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention.[1][7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Seek immediate medical

attention.[1][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][6]

In Case of a Spill:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.[4]

Contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed container for proper disposal.[1]

Ventilate the area and decontaminate the spill site.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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